Cas no 895022-89-6 (2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide
• CAS No: 895022-89-6
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 5906331
• PubChem ID: 7243797
• Update Time: 2025-08-04

2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-ethoxyphenyl)acetamide
• 2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-ethoxyphenyl)acetamide
• SR-01000913415
• AKOS024655395
• 895022-89-6
• 2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(2-ethoxyphenyl)acetamide
• SR-01000913415-1
• F2514-0326
• 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C23H23N5O3/c1-4-31-20-11-6-5-9-18(20)26-21(29)13-27-14-24-22-17(23(27)30)12-25-28(22)19-10-7-8-15(2)16(19)3/h5-12,14H,4,13H2,1-3H3,(H,26,29)
• InChI Key： GKKFFHHNEJBIOS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CN1C=NC2N(C3=CC=CC(C)=C3C)N=CC=2C1=O

Computed Properties

• Exact Mass: 417.18008961g/mol
• Monoisotopic Mass: 417.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide

Comprehensive Overview of 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide (CAS No. 895022-89-6)

2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide (CAS No. 895022-89-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and development.

The molecular structure of 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide features a pyrazolo[3,4-d]pyrimidine core, substituted with a 2,3-dimethylphenyl group and an N-(2-ethoxyphenyl)acetamide moiety. These structural elements contribute to its unique physicochemical properties, such as solubility, stability, and reactivity, making it a valuable candidate for further study.

One of the most frequently asked questions about CAS No. 895022-89-6 is its potential role in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore in kinase inhibitors, and researchers are exploring whether this compound could serve as a lead molecule for developing new therapeutics.

In addition to its potential in kinase inhibition, 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide is also being investigated for its anti-inflammatory and antimicrobial properties. These studies are particularly relevant in the context of rising antibiotic resistance and the need for novel anti-inflammatory agents. The compound's unique structure may offer advantages over existing drugs, such as improved efficacy or reduced side effects.

The synthesis of CAS No. 895022-89-6 involves multi-step organic reactions, including condensation and cyclization processes. Researchers are continually optimizing these synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. The compound's acetamide and ethoxyphenyl groups also provide opportunities for further derivatization, enabling the development of analogs with enhanced properties.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent studies have highlighted the role of kinase signaling pathways in conditions like Alzheimer's and Parkinson's diseases. Given the structural features of 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide, it may hold promise as a modulator of these pathways, offering new avenues for treatment.

The market for pyrazolo[3,4-d]pyrimidine-based compounds is expanding, driven by the growing demand for targeted therapies. Pharmaceutical companies and research institutions are actively seeking novel molecules like CAS No. 895022-89-6 to address unmet medical needs. Its versatility and potential for customization make it a valuable asset in the drug discovery pipeline.

In summary, 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-ethoxyphenyl)acetamide (CAS No. 895022-89-6) is a compound of significant scientific and commercial interest. Its unique structure, potential biological activities, and applicability in various therapeutic areas make it a subject of ongoing research. As studies progress, this molecule may emerge as a key player in the development of next-generation pharmaceuticals.